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Introduction

Lauramidopropyl Hydroxysultaine (LHS) is a high-performance, amphoteric surfactant derived
from lauric acid, a fatty acid found in coconut oil.[1] It belongs to the hydroxysultaine class of
surfactants and is increasingly utilized in a wide array of personal care and cleansing
formulations. Its growing popularity stems from its excellent stability over a broad pH range,
compatibility with all surfactant classes (anionic, nonionic, amphoteric, and cationic), and its
notable mildness, making it a suitable choice for sensitive skin and baby products.[1][2]

This document provides detailed application notes and experimental protocols for evaluating
the performance of Lauramidopropyl Hydroxysultaine in cleansing solutions. It is intended to
guide researchers, scientists, and drug development professionals in harnessing the unique
properties of this versatile surfactant.

Key Performance Attributes

Lauramidopropyl Hydroxysultaine is a multifunctional ingredient that offers several key benefits
in cleansing formulations:

e Foam Enhancement: It is known to produce a dense, stable, and rich lather, which is often
perceived by consumers as an indicator of cleansing efficacy. It exhibits excellent flash foam
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characteristics, even in the presence of electrolytes.[1][2]

 Viscosity Building: LHS effectively increases the viscosity of surfactant systems, particularly
in combination with anionic surfactants like lauryl sulfates and alpha olefin sulfonates.[1][2]
This property is crucial for achieving the desired texture and feel in products such as
shampoos and body washes.

e Irritation Mitigation: As a mild surfactant, Lauramidopropyl Hydroxysultaine can reduce the
overall irritation potential of a formulation when used in combination with harsher surfactants.

[2]

» Conditioning Properties: It imparts a conditioning effect on both hair and skin, leaving them
feeling soft and smooth.[3][4]

e Lime Soap Dispersion: LHS possesses excellent lime soap dispersing properties, which is
advantageous in hard water conditions.[2]

Physicochemical Properties

A summary of the typical physicochemical properties of Lauramidopropyl Hydroxysultaine is
presented in the table below. These values are representative and may vary depending on the
specific grade and manufacturer.

Property Value

INCI Name Lauramidopropyl Hydroxysultaine
CAS Number 19223-55-3

Appearance Clear to pale yellow liquid

Odor Low odor

Total Solids (%) 33-36

Sodium Chloride (%) 35-5.0

pH (as supplied) 6.0-8.0

Biodegradability Fully biodegradable
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Source: Representative data from manufacturer technical data sheets.[5]

Performance Evaluation Protocols

This section outlines detailed experimental protocols for quantifying the key performance
attributes of Lauramidopropyl Hydroxysultaine in cleansing solutions.

Foam Performance Assessment (Ross-Miles Method)

The Ross-Miles method (ASTM D1173) is a standard procedure for evaluating the foaming
properties of surfactants.
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Prepare Surfactant Solution
(e.g., 1% active solution)

'

Set up Ross-Miles Apparatus
(Jacketed column, reservoir)

'

Add 50 mL of solution
to the receiver column

'

Add 200 mL of solution
to the reservoir

'

Open stopcock and allow solution
to fall and generate foam

:

Record initial foam height (t=0)
immediately after all liquid has fallen

'

Record foam height at
specific time intervals (e.g., 1, 3, 5 minutes)

!

Analyze data:
- Initial Foam Height (Foamability)
- Foam Height over time (Foam Stability)

Click to download full resolution via product page

Figure 1: Ross-Miles Foam Test Workflow

» Solution Preparation: Prepare a solution of the surfactant system containing
Lauramidopropyl Hydroxysultaine at a specified concentration (e.g., 1% active surfactant) in
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deionized water.

o Apparatus Setup: Assemble the Ross-Miles foam apparatus, which consists of a jacketed
glass column with a specified height and diameter, and a reservoir with a standardized
orifice.[6][7]

e Procedure:

Pour 50 mL of the surfactant solution into the receiver column.

o

o Pour 200 mL of the same solution into the reservoir.
o Position the reservoir above the receiver.

o Open the stopcock of the reservoir, allowing the solution to fall into the receiver, thereby
generating foam.

o Once all the liquid has drained from the reservoir, immediately measure and record the
initial foam height in millimeters (mm).

o Record the foam height at subsequent time intervals, typically 1, 3, and 5 minutes, to
assess foam stability.[7]

o Data Analysis: Compare the initial foam height and the foam decay over time for formulations
with and without Lauramidopropyl Hydroxysultaine to quantify its foam-boosting and
stabilizing effects.

Viscosity Measurement (Brookfield Viscometer)

The viscosity of cleansing solutions is a critical parameter for product aesthetics and consumer
acceptance. The "salt curve" is a common method to evaluate the thickening response of a
surfactant system to the addition of an electrolyte like sodium chloride (NacCl).
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Prepare base surfactant solution
(e.g., 10% active surfactant)

Create a series of aliquots
of the base solution

Add incremental amounts of NaCl
to each aliquot (e.g., 0.5%, 1.0%, 1.5%...)

|

Allow samples to equilibrate
(e.g., 24 hours at room temperature)

!

Measure viscosity of each sample
using a Brookfield Viscometer

Plot viscosity (cP) vs. NaCl concentration (%)
to generate the salt curve

Click to download full resolution via product page

Figure 2: Viscosity Salt Curve Workflow

Sample Preparation: Prepare a base surfactant solution containing Lauramidopropyl
Hydroxysultaine at a fixed concentration (e.g., 10% active).

Salt Addition: Create a series of samples by adding incremental amounts of sodium chloride
(e.g., 0.5%, 1.0%, 1.5%, 2.0%, etc.) to the base surfactant solution.

Equilibration: Gently mix each sample until the salt is fully dissolved and allow the samples
to equilibrate for at least 24 hours at a controlled temperature (e.g., 25°C).

Viscosity Measurement:
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[e]

Calibrate the Brookfield viscometer with a suitable spindle and speed for the expected
viscosity range.

[e]

Immerse the spindle into the sample, ensuring it reaches the immersion mark.

(¢]

Allow the spindle to rotate until a stable reading is obtained.

[¢]

Record the viscosity in centipoise (cP).

» Data Analysis: Plot the viscosity of each sample as a function of the NaCl concentration to
generate a salt curve. This will illustrate the viscosity-building efficiency of Lauramidopropy!
Hydroxysultaine in the tested system.

Irritation Potential Assessment (Zein Test)

The Zein test is a rapid in-vitro screening method to predict the irritation potential of surfactants
and formulated products. It is based on the solubilization of zein, a water-insoluble corn protein,
by the surfactant solution. A higher amount of dissolved zein correlates with a higher irritation
potential.
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Prepare surfactant solution Weigh a specific amount of Zein powder
(e.g., 1% active solution) (e.0.,20)

and stir for a defined period (e.g., 1 hour)

Filter the solution to separate
undissolved Zein
Dry the undissolved Zein
(e.g., in an oven)

(Weigh the dried, undissolved Zeir)

( Calculate the amount of dissolved Zein: )
| t

(Add Zein powder to the surfactant solution

nitial Zein weight - Undissolved Zein weigh

(Compare results to positive (e.g., SLS))

and negative (water) controls

Click to download full resolution via product page

Figure 3: Zein Irritation Test Workflow

¢ Solution Preparation: Prepare a 1% active solution of the surfactant system to be tested in
deionized water. Prepare a positive control (e.g., 1% Sodium Lauryl Sulfate) and a negative
control (deionized water).

e Procedure:
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o Accurately weigh 2.0 g of zein powder.

o Add the zein powder to 40 mL of the test solution.

o Stir the mixture at a constant speed for 1 hour at room temperature.

o Filter the solution through a pre-weighed filter paper to collect the undissolved zein.

o Dry the filter paper with the undissolved zein in an oven until a constant weight is
achieved.

o Calculation:

o Determine the weight of the undissolved zein by subtracting the initial weight of the filter
paper.

o Calculate the amount of zein solubilized: Zein Solubilized (g) = Initial weight of zein (2.0 g)
- Weight of undissolved zein (g)

o Data Analysis: The amount of solubilized zein is often expressed as a "Zein number" or "Zein
score”. A lower value indicates lower irritation potential. Compare the results for the
Lauramidopropy!l Hydroxysultaine formulation with the positive and negative controls.

Synergistic Interactions

Lauramidopropyl Hydroxysultaine exhibits synergistic effects when combined with other
surfactants, leading to enhanced performance that surpasses the simple sum of the individual
components.

Interaction with Anionic Surfactants

When blended with anionic surfactants such as Sodium Laureth Sulfate (SLES) or Alpha Olefin
Sulfonates (AOS), Lauramidopropyl Hydroxysultaine contributes to:

 Increased Viscosity: The interaction between the anionic and amphoteric surfactants leads to
the formation of mixed micelles, which can grow into larger, elongated structures, resulting in
a significant viscosity increase.
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e Enhanced Foam: The combination often produces a more voluminous and stable foam than
either surfactant alone.

e Reduced Irritation: The mild nature of LHS helps to mitigate the irritation potential of the
anionic surfactant.

f Synergistic Benefits A

[ Enhanced Foam
Lauramidopropyl —
Hydroxysultaine —

Anionic Surfactant
(e.g., SLES, AOS)

Increased Viscosity

1 Reduced Irritation

.

J

Click to download full resolution via product page
Figure 4: Synergism with Anionic Surfactants

Conclusion

Lauramidopropyl Hydroxysultaine is a high-performing, mild amphoteric surfactant with a
favorable safety and environmental profile. Its ability to enhance foam, build viscosity, and
reduce irritation makes it an invaluable ingredient for formulators of modern cleansing products.
The experimental protocols provided in this document offer a framework for the quantitative
evaluation of its performance, enabling the development of effective and consumer-pleasing
cleansing solutions. For optimal results, it is recommended to evaluate Lauramidopropyl
Hydroxysultaine in various surfactant combinations to leverage its synergistic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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